Cas no 732249-18-2 (3-(3-chlorobut-3-enyl)benzoic acid)

3-(3-Chlorobut-3-enyl)benzoic acid is a chlorinated aromatic carboxylic acid derivative with a reactive alkenyl side chain, offering versatility in synthetic organic chemistry. Its structure combines a benzoic acid core with a 3-chlorobut-3-enyl substituent, enabling applications as an intermediate in pharmaceuticals, agrochemicals, and specialty polymers. The chlorine and alkene functionalities provide sites for further derivatization, such as nucleophilic substitution or cross-coupling reactions. This compound is particularly valued for its potential in constructing complex molecular architectures. High purity grades ensure consistent performance in research and industrial processes. Proper handling is advised due to its reactive groups.
3-(3-chlorobut-3-enyl)benzoic acid structure
732249-18-2 structure
Product Name:3-(3-chlorobut-3-enyl)benzoic acid
CAS No:732249-18-2
MF:C11H11ClO2
MW:210.656842470169
MDL:MFCD02259920
CID:878872
PubChem ID:24722214
Update Time:2025-05-23

3-(3-chlorobut-3-enyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(3-chlorobut-3-enyl)benzoic acid
    • 3-(3-Chloro-3-butenyl)benzoic acid
    • 3-(3-Chlorobut-3-en-1-yl)benzoic acid
    • AKOS016017227
    • 732249-18-2
    • 3-(3-CHLORO-3-BUTENYL)BENZOICACID
    • MFCD02259920
    • DTXSID70641262
    • MDL: MFCD02259920
    • Inchi: 1S/C11H11ClO2/c1-8(12)5-6-9-3-2-4-10(7-9)11(13)14/h2-4,7H,1,5-6H2,(H,13,14)
    • InChI Key: OLJUVUIQGNJNKM-UHFFFAOYSA-N
    • SMILES: ClC(=C)CCC1C=CC=C(C(=O)O)C=1

Computed Properties

  • Exact Mass: 210.04500
  • Monoisotopic Mass: 210.0447573g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.30000
  • LogP: 3.06990

3-(3-chlorobut-3-enyl)benzoic acid Customs Data

  • HS CODE:2916399090
  • Customs Data:

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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Additional information on 3-(3-chlorobut-3-enyl)benzoic acid

3-(3-Chlorobut-3-enyl)Benzoic Acid: A Comprehensive Overview

3-(3-Chlorobut-3-enyl)benzoic acid, identified by the CAS number 732249-18-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzoic acid moiety with a substituted allyl group. The presence of the chlorine atom in the allyl group introduces interesting electronic and steric properties, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of 3-(3-chlorobut-3-enyl)benzoic acid in drug discovery. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those with anti-inflammatory and antioxidant properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising activity against inflammatory pathways, suggesting its utility in developing novel therapeutic agents.

The synthesis of CAS No 732249-18-2 involves a multi-step process that typically begins with the preparation of the benzoic acid derivative. One common approach is the Friedel-Crafts acylation reaction, followed by subsequent modifications to introduce the chloroalkene group. This process requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have further optimized this synthesis, reducing production costs and improving scalability.

In terms of physical properties, 3-(3-chlorobut-3-enyl)benzoic acid is known for its relatively high melting point, which is attributed to its rigid molecular structure and strong intermolecular hydrogen bonding. The compound is also sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The application of CAS No 732249-18-2 extends beyond pharmaceuticals. It has been investigated for its potential use in agrochemicals, where its ability to modulate plant growth hormones could lead to innovative crop protection agents. Additionally, preliminary studies suggest that this compound may play a role in materials science, particularly in the development of advanced polymers with tailored electronic properties.

In conclusion, 3-(3-chlorobut-3-enyl)benzoic acid, with its unique structure and versatile properties, continues to be a focal point for researchers across multiple disciplines. As ongoing studies uncover new applications and improve synthetic methodologies, this compound holds great promise for contributing to advancements in medicine, agriculture, and materials science.

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